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Compound of Interest

4,4-Dimethylpentane-2-
Compound Name:
sulfonamide

Cat. No.: B13248966

Get Quote

Part 1: Chemical Identity & Physicochemical
Properties
Identification

\

Chemical Name: 4,4-Dimethylpentane-2-sulfonamide

IUPAC Name: 4,4-dimethylpentane-2-sulfonamide

Molecular Formula:

Molecular Weight: 179.28 g/mol

SMILES:CC(CC(C)(C)C)S(=0)(=O)N

Key Precursor: 4,4-Dimethylpentan-2-amine (CAS: 2803370-09-2)[1]

Structural Class: Aliphatic Primary Sulfonamide
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Predicted Physicochemical Properties

Note: Values are derived from computational modeling of the C7-sulfonamide scaffold.

Property Predicted Value Confidence Context

Primary sulfonamides
) ) ) ) of this MW are
Physical State Solid (Crystalline) High ) )
typically solids due to

H-bonding.

Higher than the liquid
] ] amine precursor due
Melting Point 85-95 °C Med )
to sulfonyl dipole

interactions.

Decomposition likely
Boiling Point ~310 °C (dec.) High before boiling at atm

pressure.

The hydrophobic tert-
. . butyl tail contrasts
Solubility (Water) Low to Moderate High )
with the polar

sulfonamide head.

Lipophilic enough for
_ membrane
LogP (Oct/Wat) 1.2-15 High N )
permeability; potential

for CNS entry.

Weakly acidic; forms
pKa ~10.0 (NH proton) High salts with strong
bases (e.g., NaOH).

Part 2: Hazard Identification (GHS Classification)

Based on the "Read-Across" methodology from the amine precursor and the functional group
chemistry of primary sulfonamides, the following GHS classifications are assigned.
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Core Hazards

» Signal Word:WARNING

e Hazard Statements:

o

H315: Causes skin irritation.[2]

[¢]

H319: Causes serious eye irritation.[2]

[e]

H335: May cause respiratory irritation.[2]

[e]

H317: May cause an allergic skin reaction (Sensitizer warning).

Precautionary Statements

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2] Remove
contact lenses if present and easy to do.[2] Continue rinsing.[2]

Expert Insight: The "Sulfonamide Warning™

Unlike aryl sulfonamides (common antibiotics like sulfamethoxazole), aliphatic sulfonamides
lack the aniline moiety responsible for the severe Stevens-Johnson Syndrome (SJS) reactions.
However, the sulfonamide group itself (

) is a structural alert for delayed-type hypersensitivity. Researchers with known sulfa allergies
should exercise extreme caution.

Part 3: In-Depth Toxicity Profile
Acute Toxicity Mechanisms

» Oral/Dermal: Expected to be Category 4 or 5 (Low Toxicity). The aliphatic chain (neopentyl-
like structure) is metabolically stable, reducing the formation of reactive electrophiles.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://aksci.com/sds/5893ER_SDS.pdf
https://aksci.com/sds/5893ER_SDS.pdf
https://aksci.com/sds/5893ER_SDS.pdf
https://aksci.com/sds/5893ER_SDS.pdf
https://aksci.com/sds/5893ER_SDS.pdf
https://aksci.com/sds/5893ER_SDS.pdf
https://aksci.com/sds/5893ER_SDS.pdf
https://aksci.com/sds/5893ER_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13248966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

« Inhalation: High risk of mucosal irritation. The compound's dust can mechanically and
chemically irritate the upper respiratory tract.

Toxicokinetics (ADME)

o Absorption: Rapid absorption expected via oral and inhalation routes due to moderate LogP
(~1.3).

« Distribution: Likely to distribute to water-rich tissues and potentially cross the Blood-Brain
Barrier (BBB) due to the lipophilic tert-butyl group facilitating transport.

o Metabolism:

o Phase I: The tert-butyl group is resistant to oxidation. The secondary carbon (C2) is
sterically hindered.

o Phase II: N-glucuronidation at the sulfonamide nitrogen is the predicted primary clearance
pathway.

o Excretion: Renal elimination of the unchanged parent and N-glucuronide conjugate.

Target Organ Toxicity

e Primary:Skin & Eyes (Contact Irritation).[2]

o Secondary:Kidneys. Poorly soluble sulfonamides can precipitate in acidic urine, causing
crystalluria. Recommendation: Maintain high hydration levels during handling or in vivo
studies.

Part 4: Synthesis & Handling Workflow
Synthesis Pathway (Retrosynthetic Analysis)

The most robust synthesis involves the chlorosulfonation of the parent alkane or the reaction of
the amine with sulfamide. The diagram below outlines the standard lab-scale synthesis from
the amine precursor.
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Caption: Figure 1. Synthesis pathway highlighting the reactive intermediate stage requiring
temperature control to prevent runaway exotherms.

Emergency Response Decision Tree

This workflow dictates the immediate actions required upon exposure, prioritizing the mitigation
of sensitization risks.
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Caption: Figure 2. Emergency response logic. Note the specific requirement to mention

"Sulfonamide” to medical personnel due to allergy risks.

Part 5: Storage & Environmental Impact

Storage Protocols

+ Conditions: Store in a cool, dry place (

). Hygroscopic potential is low, but moisture can degrade the sulfonamide over long periods

(hydrolysis).
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e Incompatibilities: Strong oxidizing agents (e.g., permanganates) and strong bases (which will
deprotonate the sulfonamide).

Environmental Fate

o Aquatic Toxicity: Predicted to be Harmful to aquatic life (Category 3). The branched alkyl
chain resists rapid biodegradation.

» Mobility: Moderate mobility in soil. Prevent entry into drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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